Cas no 1261776-19-5 ((3,6-Difluoro-2-methoxyphenyl)methanamine)

• Product Name: (3,6-Difluoro-2-methoxyphenyl)methanamine
• CAS No: 1261776-19-5
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4960593
• Update Time: 2023-08-24

(3,6-Difluoro-2-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-methoxybenzylamine
• (3,6-DIFLUORO-2-METHOXYPHENYL)METHANAMINE
• (3,6-Difluoro-2-methoxyphenyl)methanamine

• Inchi： 1S/C8H9F2NO/c1-12-8-5(4-11)6(9)2-3-7(8)10/h2-3H,4,11H2,1H3
• InChI Key： KIHYOHKLDCYYFQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines